Cas no 2470437-60-4 (Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate)

• Product Name: Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate
• CAS No: 2470437-60-4
• MF: C₇H₃Cl₃O₃S
• MW: 273.520918130875
• MDL: MFCD32710828
• CID: 5670792
• PubChem ID: 165648755
• Update Time: 2025-07-22

Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26982811
• 2470437-60-4
• methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate
• Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate

• MDL： MFCD32710828
• Inchi： 1S/C7H3Cl3O3S/c1-13-7(12)4(11)2-3(8)6(10)14-5(2)9/h1H3
• InChI Key： BMKMGKNGPCZZML-UHFFFAOYSA-N
• SMILES： ClC1=C(SC(=C1C(C(=O)OC)=O)Cl)Cl

Computed Properties

• Exact Mass: 271.886848g/mol
• Monoisotopic Mass: 271.886848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.6Ų

Additional information on Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate

Comprehensive Overview of Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate (CAS No. 2470437-60-4)

Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate (CAS No. 2470437-60-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This ester derivative, featuring a trichlorothiophene moiety, is particularly notable for its role in synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical formulations, and advanced material synthesis.

The compound's molecular structure, characterized by the presence of a thiophene ring and a trichloro substitution, contributes to its reactivity and versatility. These features make it a valuable building block for the development of novel compounds with tailored properties. In the context of green chemistry and sustainable synthesis, Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate is being studied for its potential to reduce environmental impact while maintaining high efficiency in chemical processes.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and scalability. Recent advancements in catalytic methods and flow chemistry have enabled more efficient production of Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate, addressing concerns about cost and yield. Additionally, its compatibility with biocatalysts and enzyme-mediated reactions has opened new avenues for eco-friendly manufacturing.

Another area of interest is the compound's potential role in drug discovery. The thiophene scaffold is a common motif in bioactive molecules, and the introduction of the trichloro group can enhance binding affinity and metabolic stability. Researchers are investigating its use in the synthesis of antiviral agents, anti-inflammatory drugs, and central nervous system (CNS) therapeutics. These applications align with the growing demand for innovative treatments in the pharmaceutical industry.

In the field of material science, Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate is being explored for its ability to modify polymer properties. Its incorporation into conductive polymers and organic semiconductors could lead to advancements in flexible electronics and energy storage devices. This aligns with the global push toward renewable energy and smart materials, making the compound a topic of interest for engineers and scientists alike.

Safety and handling of Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended during its use. Recent studies have focused on optimizing storage conditions and degradation pathways to ensure long-term stability and minimize waste.

The commercial availability of Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate has expanded in recent years, with suppliers offering high-purity grades for research and industrial applications. Pricing trends and supply chain dynamics are often discussed in forums and industry reports, reflecting the compound's growing relevance. As demand increases, innovations in production technology and logistics are expected to further enhance accessibility.

In summary, Methyl 2-oxo-2-(trichlorothiophen-3-yl)acetate (CAS No. 2470437-60-4) is a multifaceted compound with promising applications across multiple sectors. Its unique chemical profile, combined with ongoing research into its synthetic and functional potential, positions it as a key player in the future of specialty chemicals. Whether in pharmaceuticals, materials, or sustainable chemistry, this compound continues to inspire innovation and discovery.